Cas no 58084-22-3 (2-Iodo-N-methylbenzamide)

• Product Name: 2-Iodo-N-methylbenzamide
• CAS No: 58084-22-3
• MF: C₈H₈INO
• MW: 261.059694290161
• CID: 343178
• PubChem ID: 615852
• Update Time: 2025-06-15

2-Iodo-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-iodo-N-methyl-
• 2-iodo-N-methylbenzamide
• 2-iodo-N-methyl-benzamide
• Benzamide,2-iodo-N-methyl
• N1-methyl-2-iodobenzamide
• N-methyl-2-iodobenzamide
• N-methyl-o-iodobenzamide
• o-iodo-N-methylbenzamide
• SR-01000645234-1
• 2-Iodo-N-methylbenzamide #
• AKOS008920188
• Q27463650
• BS-32591
• NS00096581
• DTXSID50346864
• 58084-22-3
• CS-0213377
• N1M
• E72599
• SCHEMBL4062158
• CCG-56265
• DB-093806
• 2-Iodo-N-methylbenzamide

• Inchi： 1S/C8H8INO/c1-10-8(11)6-4-2-3-5-7(6)9/h2-5H,1H3,(H,10,11)
• InChI Key： XVZYFJIGUQHFSR-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(NC)=O

Computed Properties

• Exact Mass: 260.96500
• Monoisotopic Mass: 260.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 2.22560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Iodo-N-methylbenzamide

Comprehensive Overview of 2-Iodo-N-methylbenzamide (CAS No. 58084-22-3): Properties, Applications, and Industry Insights

2-Iodo-N-methylbenzamide (CAS No. 58084-22-3) is a specialized organic compound widely recognized for its utility in pharmaceutical and agrochemical research. This iodinated benzamide derivative features a unique molecular structure, combining an iodo substituent at the 2-position of the benzene ring with an N-methylamide functional group. Its chemical formula, C₈H₈INO, and molecular weight of 261.06 g/mol make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated benzamides like 2-Iodo-N-methylbenzamide has surged due to their role in cross-coupling reactions, particularly in palladium-catalyzed processes such as the Suzuki-Miyaura and Buchwald-Hartwig reactions. Researchers frequently search for "iodo benzamide applications" or "CAS 58084-22-3 synthesis," reflecting its importance in constructing complex molecules for drug discovery. The compound’s electron-withdrawing properties and stability under diverse reaction conditions further enhance its appeal.

From a physicochemical perspective, 2-Iodo-N-methylbenzamide typically appears as a white to off-white crystalline powder with a melting point range of 145–150°C. Its solubility profile—moderate in polar organic solvents like DMSO or methanol but low in water—aligns with its use in organic synthesis workflows. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for purity verification, a critical factor given its role in high-value applications.

The compound’s relevance extends to medicinal chemistry, where it serves as a building block for kinase inhibitors and neuroactive compounds. Industry trends show growing interest in "N-methylbenzamide derivatives in drug development," with 58084-22-3 frequently mentioned in patent literature for cancer therapeutics and CNS-targeted molecules. Its structural flexibility allows modifications at both the iodine and amide positions, enabling diverse pharmacological activities.

Environmental and green chemistry considerations have also influenced research around 2-Iodo-N-methylbenzamide. Scientists explore "sustainable halogenation methods" to improve its synthesis efficiency while minimizing waste. Recent publications highlight catalytic iodination techniques as alternatives to traditional approaches, addressing concerns about resource-intensive halogenation processes.

For procurement, technical specifications such as purity (≥98%), residual solvent levels, and heavy metal content are key evaluation criteria. Suppliers often emphasize "GMP-grade 2-Iodo-N-methylbenzamide" for preclinical studies, catering to the pharmaceutical sector’s stringent quality requirements. Storage recommendations typically include protection from light and moisture at 2–8°C to maintain stability.

Emerging applications in material science, particularly in organic electronics, have expanded the compound’s utility beyond life sciences. Its aromatic-iodine motif contributes to charge transport properties in semiconducting polymers, a topic gaining traction in searches like "iodobenzamides in OLED materials." This interdisciplinary potential underscores the importance of CAS 58084-22-3 in innovation pipelines.

Regulatory compliance remains a priority for users of 2-Iodo-N-methylbenzamide. While not classified as hazardous under major chemical inventories, proper laboratory handling protocols—including PPE usage and ventilation—are recommended. Safety data sheets (SDS) provide detailed guidance on exposure control and first-aid measures, aligning with workplace safety standards.

In summary, 2-Iodo-N-methylbenzamide (CAS No. 58084-22-3) represents a versatile tool for researchers across multiple domains. Its dual functionality as a synthetic intermediate and structural motif in bioactive compounds ensures continued relevance in scientific advancement. As exploration of "halogenated amide chemistry" evolves, this compound will likely maintain its position as a cornerstone in modern organic synthesis.